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Compound of Interest

Compound Name: Propyl! propionate

Cat. No.: B091320

Propyl propionate is an ester characterized as an extremely flammable liquid and vapor that
is also harmful if inhaled.[1][2] Due to these hazardous properties, it is imperative that
researchers, scientists, and drug development professionals adhere to strict protocols for its
disposal. Improper handling can lead to significant safety risks, including fires and explosions,
as well as environmental contamination.[3][4]

This document provides comprehensive, step-by-step guidance for the proper management
and disposal of propyl propionate waste, ensuring the safety of laboratory personnel and
compliance with regulatory standards.

Immediate Safety Protocols & Personal Protective
Equipment (PPE)

Before handling propyl propionate waste, it is essential to be in a well-ventilated area,
preferably under a chemical fume hood.[3][5] Ensure all potential ignition sources—such as
open flames, hot surfaces, and sparks—are eliminated from the vicinity.[1][2][5] Grounding and
bonding of containers and receiving equipment is necessary to prevent static discharge.[1][2]

The following Personal Protective Equipment (PPE) is mandatory:

e Eye and Face Protection: Wear safety glasses with side-shields conforming to EN166, or a
face shield for greater protection.[6]
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Hand Protection: Handle with impervious chemical-resistant gloves (e.g., nitrile rubber).
Inspect gloves for integrity before use.[6]

Protective Clothing: Wear a flame-retardant lab coat and other protective clothing to prevent
skin contact.[1][6]

Respiratory Protection: If ventilation is inadequate or vapors are present, use a NIOSH-
approved respirator.

Step-by-Step Disposal Procedures

Propyl propionate and any materials contaminated with it must be treated as hazardous

waste and disposed of in accordance with all local, regional, and national regulations.[1][5]

Never discharge propyl propionate into drains or the environment.[3][5]

Procedure 1: Standard Waste Collection

Designate a Waste Container: Use a dedicated, properly labeled container for liquid propyl
propionate waste. The container must be compatible with the chemical; glass bottles are
suitable for small quantities.[7]

Segregate Waste: It is critical to segregate chemical waste.[8][9] Store propyl propionate
waste separately from incompatible materials, particularly oxidizers, acids, and bases.[4]

Label Correctly: The waste container must be clearly labeled with "Hazardous Waste,"
"Propyl Propionate,” and the associated hazard symbols (e.g., Flammable Liquid).[7][9]

Secure Storage: Keep the waste container tightly closed at all times, except when adding
waste.[2][7][10] Store it in a cool, dry, well-ventilated, designated satellite accumulation area
away from heat and ignition sources.[2][11]

Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a certified hazardous waste disposal contractor for pickup.[11][12] Do not
attempt to transport hazardous waste yourself.[12]

Procedure 2: Managing Spills and Contaminated
Materials
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e Ensure Immediate Safety: If a spill occurs, immediately alert personnel in the area and
evacuate if necessary. Eliminate all ignition sources.[1]

» Contain the Spill: Prevent the spill from spreading or entering drains by using dikes or
covering drains.[1][4][5]

» Absorb the Liquid: Use a non-combustible, inert absorbent material such as vermiculite, dry
sand, or diatomaceous earth to absorb the spilled propyl propionate.[1][4]

» Collect Waste: Carefully scoop the absorbed material using non-sparking tools and place it
into a suitable, sealable, and properly labeled container for hazardous waste disposal.[1][6]
[13]

o Decontaminate the Area: Ventilate the affected area and wash the spill surface after the
cleanup is complete.[2][5]

o Dispose of Contaminated Materials: All materials used for cleanup, including PPE, must be
disposed of as hazardous waste.[12]

Propyl Propionate Safety and Disposal Data

The following table summarizes key quantitative and classification data for propyl propionate,
essential for its safe handling and disposal.
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Parameter Value Reference
UN Number 3272 [3]
o ESTERS, N.O.S. (Propyl
UN Proper Shipping Name ) [3]
propionate)

Transport Hazard Class 3 (Flammable Liquid) [3]
Packaging Group Il [3]

Flash Point 14°C (57.2°F) [11]

Hazard Statement

Extremely flammable liquid

and vapor

[1]

Disposal Code

Must be disposed of as

hazardous waste

[1]5]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of propyl
propionate waste in a laboratory setting.
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Propyl Propionate Disposal Workflow

Waste Generated
(Propyl Propionate)

1. Collectin a
Designated, Labeled,
Compatible Container

2. Segregate from
Incompatible Wastes
(e.g., Oxidizers)

2b.

Follow Spill Cleanup
Procedure

2a. Absorb with
Inert Material using
Non-Sparking Tools

Place Contaminated

Material in a Labeled
Hazardous Waste Container

3. Store Securely in
Satellite Accumulation Area
(Closed, Ventilated, Cool)

4. Contact EHS for
Waste Pickup

Final Disposal by

Certified Professionals

Click to download full resolution via product page

Caption: Workflow for the safe disposal of propyl propionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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